4-[(5-Bromopyridin-3-yl)amino]butan-1-ol

• IUPAC Name: 4-[(5-bromopyridin-3-yl)amino]butan-1-ol
• InChI: InChI=1S/C9H13BrN2O/c10-8-5-9(7-11-6-8)12-3-1-2-4-13/h5-7,12-13H,1-4H2
• InChI Key: IDXYUDILHYPMLN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1Br)NCCCCO
• Molecular Formula: C9H13BrN2O
• Molecular Weight: 245.12 g/mol

Description

4-[(5-Bromopyridin-3-yl)amino]butan-1-ol is a chemical compound used in scientific research. It is also known as 3-Amino-5-bromopyridine-4-butanol or ABP-688. This chemical compound is used to study the mechanism of action of certain receptors in the human body.

Mechanism of Action

The mechanism of action of 4-[(5-Bromopyridin-3-yl)amino]butan-1-ol involves the binding of this compound to the allosteric site of mGluR5. This binding enhances the activity of the receptor and leads to downstream signaling pathways. The activation of mGluR5 has been shown to regulate the release of neurotransmitters such as glutamate, GABA, and dopamine. This regulation of neurotransmitter release is important for various physiological processes such as learning, memory, and synaptic plasticity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(5-Bromopyridin-3-yl)amino]butan-1-ol are mainly related to the regulation of neurotransmitter release. The binding of this compound to mGluR5 enhances the activity of the receptor, which leads to the regulation of neurotransmitter release. This regulation of neurotransmitter release has been shown to have an impact on various physiological processes such as learning, memory, and synaptic plasticity.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(5-Bromopyridin-3-yl)amino]butan-1-ol in lab experiments are mainly related to its specificity for mGluR5. This compound has a high affinity for mGluR5 and does not bind to other receptors. This specificity allows researchers to study the effects of mGluR5 activation without interference from other receptors. The limitations of using this compound in lab experiments are related to its complex synthesis method and high cost.

Future Directions

There are several future directions for the use of 4-[(5-Bromopyridin-3-yl)amino]butan-1-ol in scientific research. One direction is to study the effects of mGluR5 activation in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Another direction is to develop more potent and selective compounds that can target mGluR5 with higher specificity and affinity. Additionally, the use of 4-[(5-Bromopyridin-3-yl)amino]butan-1-ol in combination with other compounds can help in understanding the complex signaling pathways involved in mGluR5 activation.

Synthesis Methods

The synthesis of 4-[(5-Bromopyridin-3-yl)amino]butan-1-ol is a complex process that requires expertise in organic chemistry. The synthesis of this compound involves the reaction of 5-bromopyridine-3-amine with 4-chlorobutanal in the presence of a reducing agent. The reaction is carried out in anhydrous conditions and requires careful monitoring of the temperature and reaction time. The final product is purified using column chromatography to obtain a pure compound.

Scientific Research Applications

4-[(5-Bromopyridin-3-yl)amino]butan-1-ol is used in scientific research to study the mechanism of action of certain receptors in the human body. This compound is known to bind to the metabotropic glutamate receptor subtype 5 (mGluR5). This receptor is involved in various physiological processes such as learning, memory, and synaptic plasticity. The binding of 4-[(5-Bromopyridin-3-yl)amino]butan-1-ol to mGluR5 helps in understanding the signaling pathways and downstream effects of this receptor.